![molecular formula C13H11F2NO B1438572 [3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine CAS No. 1038721-54-8](/img/structure/B1438572.png)
[3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine
Overview
Description
“[3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine” is a chemical compound with the CAS Number: 1038721-54-8 . It has a molecular weight of 235.23 . The compound is typically stored at 4 degrees Celsius and is usually in liquid form .
Molecular Structure Analysis
The IUPAC name for this compound is [3-fluoro-4-(2-fluorophenoxy)phenyl]methanamine . The InChI code for this compound is 1S/C13H11F2NO/c14-10-3-1-2-4-12(10)17-13-6-5-9(8-16)7-11(13)15/h1-7H,8,16H2 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 235.23 . It is typically in liquid form and is stored at 4 degrees Celsius .Scientific Research Applications
Life Science Research
In life science research, [3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine can be utilized in the study of cell signaling pathways. Due to its structural specificity, it may serve as a selective agent to modulate receptors or enzymes involved in cellular communication. This can help in understanding diseases at a molecular level and developing targeted therapies .
Material Science
This compound’s unique properties make it a candidate for creating novel materials. For instance, its incorporation into polymers could result in materials with specific fluorescence properties useful for imaging or sensing applications in material science .
Chemical Synthesis
[3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine is a valuable intermediate in organic synthesis. It can be used to synthesize a variety of complex molecules, potentially including pharmaceuticals, through reactions such as nucleophilic substitution or as a ligand in catalysis .
Chromatography
In chromatography, this compound could be used as a standard or reference material due to its unique retention properties. It could help in the calibration of equipment or in the development of new chromatographic methods .
Analytical Research
In analytical research, it can be employed in the development of analytical methods. Its distinct chemical structure allows it to be a marker or tracer in complex mixtures, aiding in the identification and quantification of substances .
Herbicide Development
Based on its structural similarity to known herbicides, [3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine could be explored for its herbicidal activity. It might act as an inhibitor of key enzymes in the biosynthetic pathway of weeds, providing a potential new class of herbicides .
Safety and Hazards
The compound has several hazard statements including H302, H315, H318, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 . It’s important to handle this compound with care and follow all safety protocols.
properties
IUPAC Name |
[3-fluoro-4-(2-fluorophenoxy)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F2NO/c14-10-3-1-2-4-12(10)17-13-6-5-9(8-16)7-11(13)15/h1-7H,8,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQQCRHROXAIZEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=C(C=C(C=C2)CN)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3-Fluoro-4-(2-fluorophenoxy)phenyl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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